Cas no 941959-69-9 (2-(benzenesulfonyl)-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(benzenesulfonyl)-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 941959-69-9
• MF: C₁₈H₁₇N₃O₆S
• MW: 403.409083127975
• CID: 5501922
• Update Time: 2025-06-20

2-(benzenesulfonyl)-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)-N-[5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
• 2-(benzenesulfonyl)-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide

• Inchi： 1S/C18H17N3O6S/c1-25-14-9-8-12(10-15(14)26-2)17-20-21-18(27-17)19-16(22)11-28(23,24)13-6-4-3-5-7-13/h3-10H,11H2,1-2H3,(H,19,21,22)
• InChI Key： INLHZFHZARKGQS-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(OC)C(OC)=C2)O1)(=O)CS(C1=CC=CC=C1)(=O)=O

Additional information on 2-(benzenesulfonyl)-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide

Introduction to 2-(benzenesulfonyl)-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 941959-69-9)

The compound 2-(benzenesulfonyl)-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide, identified by its CAS number 941959-69-9, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a benzenesulfonyl group and an 1,3,4-oxadiazole core suggests a unique combination of electronic and steric properties that may contribute to its biological activity.

Recent research in the domain of heterocyclic compounds has highlighted the importance of 1,3,4-oxadiazole scaffolds in medicinal chemistry. These heterocycles are known for their versatility and have been incorporated into a wide range of pharmacologically active molecules. The 1,3,4-oxadiazole ring in this compound not only provides a stable aromatic system but also serves as a key pharmacophore for interactions with biological targets. The structural motif is further enhanced by the substitution with a 3,4-dimethoxyphenyl group, which introduces additional electronic and steric effects that can modulate the compound's biological profile.

The benzenesulfonyl moiety is another critical feature of this compound. Sulfonyl groups are frequently found in bioactive molecules due to their ability to enhance binding affinity and metabolic stability. In this context, the benzenesulfonyl group may contribute to the compound's interaction with biological targets by providing hydrogen bonding capabilities and influencing the overall shape and charge distribution of the molecule. This combination of structural elements makes 2-(benzenesulfonyl)-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide a promising candidate for further exploration in drug discovery.

Current research trends indicate that multivariate pharmacophores—compounds incorporating multiple distinct pharmacological motifs—are increasingly being explored for their potential to exhibit enhanced therapeutic efficacy and reduced side effects. The structural complexity of 2-(benzenesulfonyl)-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide aligns well with this trend. The interplay between the benzenesulfonyl, 1,3,4-oxadiazole, and 3,4-dimethoxyphenyl groups likely creates a multifaceted pharmacophore that can interact with multiple biological targets simultaneously. This property is particularly valuable in the development of drugs targeting complex diseases such as cancer and neurodegenerative disorders.

In addition to its structural complexity, the compound's chemical properties have been extensively studied. The presence of both polar and nonpolar regions in its structure suggests that it may exhibit good solubility in both aqueous and organic solvents. This property is crucial for pharmaceutical applications, as it allows for formulation flexibility and enhances bioavailability. Furthermore, the compound's stability under various conditions has been evaluated through spectroscopic and thermal analysis techniques. These studies have shown that it remains stable under ambient conditions but may degrade under extreme temperatures or acidic environments.

The synthesis of 2-(benzenesulfonyl)-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide has been optimized to ensure high yield and purity. The synthetic route involves multiple steps, including condensation reactions between appropriately substituted precursors followed by functional group transformations. Advanced computational methods have been employed to predict optimal reaction conditions and minimize side products. These efforts have resulted in a streamlined synthetic pathway that is both efficient and scalable.

Biological evaluation of this compound has revealed promising preliminary results. In vitro assays have demonstrated that it exhibits inhibitory activity against several target enzymes relevant to human health conditions such as cancer and inflammation. The mechanism of action appears to involve interactions with specific amino acid residues within the active sites of these enzymes. Further studies are ongoing to elucidate the detailed molecular interactions and to assess potential off-target effects.

The significance of this compound extends beyond its immediate biological activity. It serves as a valuable scaffold for derivative design and optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to achieve desired therapeutic outcomes. This modular approach allows for rapid exploration of chemical space and accelerates the discovery process.

The integration of computational chemistry into drug discovery has significantly enhanced our ability to predict and understand the behavior of complex molecules like 2-(benzenesulfonyl)-N-5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide. Molecular modeling techniques have been used to simulate its interactions with biological targets at an atomic level. These simulations provide insights into binding affinities and pose predictions that can guide experimental efforts towards more effective derivatives.

The future prospects for this compound are exciting given its unique structural features and promising biological activity. Ongoing research aims to translate these findings into clinical applications by conducting preclinical studies and exploring potential therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound from laboratory discovery to market-ready drug candidates.